Cas no 6573-19-9 (2,4,5,6-tetrahydro-Pyrrolo[3,4-c]pyrazole)

• Product Name: 2,4,5,6-tetrahydro-Pyrrolo[3,4-c]pyrazole
• CAS No: 6573-19-9
• MF: C₅H₇N₃
• MW: 109.129180192947
• MDL: MFCD18071306
• CID: 1026020
• PubChem ID: 10943091
• Update Time: 2025-11-01

2,4,5,6-tetrahydro-Pyrrolo[3,4-c]pyrazole Chemical and Physical Properties

Names and Identifiers

• 1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole
• 2,4,5,6-tetrahydro-Pyrrolo[3,4-c]pyrazole
• 2,4,5,6-Tetrahydropyrrolo[3,4-c]pyrazole
• 2,6-diamino-4,5,6,7-tetrahydrobenzo[d]thiazol-7-ol
• J-503954
• SCHEMBL823958
• AKOS005259183
• CVRWHBCQJCUBFE-UHFFFAOYSA-N
• AM20120455
• CHEMBL4556908
• 6573-19-9
• DB-011820
• PB29527
• SY018657
• 1,4,5,6-tetrahydro-pyrrolo[3,4-c]pyrazole
• Pyrrolo[3,4-c]pyrazole,1,4,5,6-tetrahydro
• 2H,4H,5H,6H-PYRROLO[3,4-C]PYRAZOLE
• 769895-06-9
• P10591
• CS-D0269
• 1H,4H,5H,6H-PYRROLO[3,4-C]PYRAZOLE
• MFCD18071306
• F13338
• AKOS006237684
• AS-47339
• A9757
• Z2335631780
• SY224420
• A867604
• MFCD08447374
• DA-03868
• EN300-116230
• Pyrrolo[3,4-c]pyrazole, 1,4,5,6-tetrahydro-

• MDL： MFCD18071306
• Inchi： 1S/C5H7N3/c1-4-2-7-8-5(4)3-6-1/h2,6H,1,3H2,(H,7,8)
• InChI Key： CVRWHBCQJCUBFE-UHFFFAOYSA-N
• SMILES： N1CC2C=NNC=2C1

Computed Properties

• Exact Mass: 109.063997236g/mol
• Monoisotopic Mass: 109.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 93.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 40.7Ų

2,4,5,6-tetrahydro-Pyrrolo[3,4-c]pyrazole Security Information

• Storage Condition：Sealed in dry,2-8°C(BD220881)

Additional information on 2,4,5,6-tetrahydro-Pyrrolo[3,4-c]pyrazole

Introduction to 2,4,5,6-tetrahydro-Pyrrolo[3,4-c]pyrazole (CAS No. 6573-19-9)

2,4,5,6-tetrahydro-Pyrrolo[3,4-c]pyrazole (CAS No. 6573-19-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyrazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 2,4,5,6-tetrahydro-Pyrrolo[3,4-c]pyrazole make it an attractive scaffold for the development of novel drugs targeting various diseases.

The chemical structure of 2,4,5,6-tetrahydro-Pyrrolo[3,4-c]pyrazole consists of a fused pyrrole and pyrazole ring system with four hydrogen atoms attached to the carbon atoms in the tetrahydro configuration. This arrangement provides a rigid and planar structure that can interact with biological targets in specific and predictable ways. The compound's ability to form hydrogen bonds and π-π interactions makes it particularly suitable for binding to protein receptors and enzymes.

Recent studies have highlighted the potential of 2,4,5,6-tetrahydro-Pyrrolo[3,4-c]pyrazole in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-1β. This finding suggests that 2,4,5,6-tetrahydro-Pyrrolo[3,4-c]pyrazole could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory activity, 2,4,5,6-tetrahydro-Pyrrolo[3,4-c]pyrazole has shown promise in cancer research. A study published in the European Journal of Medicinal Chemistry reported that certain derivatives of this compound exhibit selective cytotoxicity against various cancer cell lines. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells. These findings indicate that 2,4,5,6-tetrahydro-Pyrrolo[3,4-c]pyrazole could serve as a scaffold for designing novel anticancer agents.

The pharmacokinetic properties of 2,4,5,6-tetrahydro-Pyrrolo[3,4-c]pyrazole have also been investigated. A study published in the Journal of Pharmaceutical Sciences found that this compound exhibits favorable oral bioavailability and good metabolic stability. These characteristics are crucial for developing drugs that can be administered orally and have a long-lasting effect in vivo. Furthermore, the compound's low toxicity profile makes it an attractive candidate for further preclinical and clinical evaluation.

In terms of synthetic methods, several approaches have been developed to synthesize 2,4,5,6-tetrahydro-Pyrrolo[3,4-c]pyrazole. One common method involves the cyclocondensation of 1H-pyrazoles with α-bromoketones or α-haloketones in the presence of a base. Another approach utilizes palladium-catalyzed coupling reactions to construct the pyrrolopyrazole core. These synthetic routes provide chemists with flexible strategies to modify the structure of 2,4,5,6-tetrahydro-Pyrrolo[3,4-c]pyrazole, enabling the exploration of a wide range of derivatives with optimized biological activities.

The potential applications of 2,4,5,6-tetrahydro-Pyrrolo[3,4-c]pyrazole extend beyond inflammation and cancer. Recent research has explored its use in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. A study published in Chemical Biology & Drug Design reported that certain derivatives of this compound can inhibit β-secretase (BACE1), an enzyme involved in the production of amyloid-β peptides associated with Alzheimer's disease. This finding opens up new avenues for developing BACE1 inhibitors based on the 2,4,5,6-tetrahydro-Pyrrolo[3,4-c]pyrazole scaffold.

In conclusion, 2 , 4 , 5 , 6 -tetrahydro - Pyrrolo [ 3 , 4 - c ] pyrazole strong > (CAS No . 6573 - 19 - 9 ) is a promising compound with a wide range of potential therapeutic applications . Its unique structural features , combined with its favorable pharmacokinetic properties and low toxicity profile , make it an attractive scaffold for drug discovery . Ongoing research continues to uncover new biological activities and mechanisms of action , further highlighting its importance in medicinal chemistry and pharmaceutical development . p >